Cas no 762273-34-7 ((2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene)

• Product Name: (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene
• CAS No: 762273-34-7
• MF: C₂₂H₂₀O
• MW: 300.393606185913
• CID: 2951731
• PubChem ID: 84819577
• Update Time: 2025-10-11

(2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene Chemical and Physical Properties

Names and Identifiers

• (2-(苯氧基甲基)环丙烷-1,1-二基)二苯
• (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene
• (2,2-diphenylcyclopropyl)methoxybenzene
• 1,1-Diphenyl-2-(phenoxymethyl)cyclopropane
• 762273-34-7
• [2-(PHENOXYMETHYL)-1-PHENYLCYCLOPROPYL]BENZENE

• Inchi： 1S/C22H20O/c1-4-10-18(11-5-1)22(19-12-6-2-7-13-19)16-20(22)17-23-21-14-8-3-9-15-21/h1-15,20H,16-17H2
• InChI Key： GQMINZMVLWCVDU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1CC1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 300.151415257g/mol
• Monoisotopic Mass: 300.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene

Comprehensive Overview of (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene (CAS No. 762273-34-7)

(2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene (CAS No. 762273-34-7) is a specialized organic compound with a unique cyclopropane core structure, which has garnered significant attention in pharmaceutical and material science research. The compound's molecular architecture, featuring a phenoxymethyl group and two benzene rings, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

The growing interest in cyclopropane derivatives like (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene stems from their stability and reactivity, which are critical for developing novel therapeutics. Recent studies highlight its role in creating small-molecule inhibitors for diseases such as cancer and inflammatory disorders. Additionally, its application in polymer chemistry has been investigated, where it serves as a cross-linking agent to enhance material durability and flexibility. This dual utility underscores its importance in both life sciences and industrial applications.

From an environmental perspective, the synthesis of CAS No. 762273-34-7 aligns with the principles of green chemistry, as researchers focus on minimizing waste and optimizing catalytic processes. The compound's low toxicity profile further supports its adoption in sustainable manufacturing practices. As industries shift toward eco-friendly alternatives, (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene is poised to play a pivotal role in reducing the environmental footprint of chemical production.

In the realm of artificial intelligence (AI) and computational chemistry, this compound has become a subject of molecular modeling studies. Advanced algorithms predict its interactions with biological targets, accelerating the identification of potential drug candidates. Such innovations are revolutionizing drug development, reducing costs, and shortening timelines. The integration of AI-driven research with traditional laboratory experiments exemplifies the compound's relevance in modern scientific advancements.

Another area of exploration is the compound's potential in nanotechnology. Its rigid cyclopropane structure and aromatic components make it a promising candidate for designing nanoscale materials with tailored properties. These materials could be used in sensors, catalysts, or drug delivery systems, addressing some of the most pressing challenges in healthcare and energy storage. The versatility of 762273-34-7 highlights its cross-disciplinary appeal.

Consumer trends also reflect a rising demand for high-performance materials derived from compounds like (2-(Phenoxymethyl)cyclopropane-1,1-diyl)dibenzene. Industries such as automotive, aerospace, and electronics seek lightweight yet durable components, driving innovation in polymer composites. The compound's ability to enhance mechanical strength and thermal stability positions it as a key ingredient in next-generation materials.

Looking ahead, the scientific community continues to uncover new applications for CAS No. 762273-34-7. Its role in personalized medicine and biodegradable materials is particularly promising, aligning with global efforts to promote health and sustainability. As research progresses, this compound is expected to remain at the forefront of chemical innovation, offering solutions to complex industrial and medical challenges.